Cas no 1804798-24-0 (6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol)

6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol is a fluorinated pyridine derivative with a unique structural profile, combining difluoromethyl, trifluoromethoxy, and hydroxymethyl functional groups. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its electron-withdrawing substituents, which can enhance metabolic stability and bioavailability. The presence of multiple fluorine atoms may also improve lipophilicity and binding affinity in target interactions. Its hydroxyl and hydroxymethyl groups offer sites for further derivatization, making it a versatile intermediate for synthetic applications. The compound's structural features suggest applicability in the development of bioactive molecules, particularly where fluorinated motifs are advantageous for optimizing physicochemical properties.

6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol structure

1804798-24-0 structure

Product Name:6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol

CAS No:1804798-24-0

MF:C₈H₆F₅NO₃

MW:259.130159854889

CID:4833088

Update Time:2025-06-13

6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol
- Inchi： 1S/C8H6F5NO3/c9-7(10)3-1-5(17-8(11,12)13)6(16)4(2-15)14-3/h1,7,15-16H,2H2
- InChI Key： ZPMKGOXWNOJGED-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=C(C(CO)=N1)O)OC(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 250
XLogP3: 2
Topological Polar Surface Area: 62.6

6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029094428-1g	6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol	1804798-24-0	97%	1g	$1,475.10	2022-04-01

6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol Related Literature

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Additional information on 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol

Comprehensive Overview of 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804798-24-0)

The compound 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804798-24-0) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a difluoromethyl group, a hydroxy substituent, and a trifluoromethoxy moiety, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications due to the increasing demand for fluorinated compounds in drug discovery and crop protection.

In recent years, the scientific community has been actively exploring the role of fluorinated pyridine derivatives in modern chemistry. The presence of fluorine atoms in 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol enhances its metabolic stability and lipophilicity, which are critical properties for developing effective pharmaceuticals and agrochemicals. This compound aligns with the growing trend of using sustainable chemistry principles to design eco-friendly solutions, a topic frequently searched by professionals in the field.

One of the most discussed applications of CAS No. 1804798-24-0 is its potential use in the synthesis of novel herbicides and fungicides. With the global push toward sustainable agriculture, researchers are investigating how this compound can contribute to the development of next-generation crop protection agents. Its trifluoromethoxy group, in particular, is known to improve the biological activity of agrochemicals, making it a hot topic in agricultural research forums and publications.

From a pharmaceutical perspective, 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol is being studied for its potential as a building block in small-molecule drug discovery. Fluorinated compounds are increasingly favored in medicinal chemistry due to their ability to enhance drug potency and bioavailability. This compound’s hydroxy and methanol functionalities offer additional sites for chemical modification, enabling the creation of diverse drug candidates targeting various diseases.

The synthesis and characterization of CAS No. 1804798-24-0 require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is essential for its application in high-stakes industries like pharmaceuticals. Quality control is a recurring theme in user searches, reflecting the importance of reliable analytical methods in chemical research.

Environmental and safety considerations are also critical when working with 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. This aligns with the broader industry focus on green chemistry and responsible sourcing, topics that resonate with environmentally conscious researchers and regulators.

In summary, 6-(Difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804798-24-0) represents a promising compound with multifaceted applications in both agrochemical and pharmaceutical sectors. Its unique structural features and compatibility with modern synthetic methodologies make it a valuable asset for researchers aiming to address some of today’s most pressing challenges in science and technology.